2-(Cyclohexen-1-yl)ethylurea
Overview
Description
Synthesis Analysis
A new polyaniline (PANI) derivative, poly [2- (cyclohex-2-en-1-yl)aniline], was synthesized for the first time . It was shown by varying the synthetic parameters that the highest polymer yield was obtained if HNO3 and (NH4)2S2O8 were used .Molecular Structure Analysis
The molecular structure of “2-(Cyclohexen-1-yl)ethylurea” is complex. The molecular weight of a related compound, 2- (1-Cyclohexenyl)cyclohexanone, is 178.2707 .Scientific Research Applications
Photocatalytic Applications
2-(Cyclohexen-1-yl)ethylurea: may be involved in photocatalytic processes due to its potential interaction with light and other chemical species. In photocatalysis, compounds like cyclohexene derivatives can participate in reactions that are initiated by the absorption of light. These reactions can lead to the production of various oxygenated products, which are valuable in chemical synthesis and environmental applications .
Drug Discovery
This compound’s unique structure could make it a candidate for drug discovery efforts. Its molecular framework allows for potential bioactivity, making it a compound of interest in the synthesis of pharmaceuticals. It could serve as a building block for creating new molecules with therapeutic properties.
Materials Science
In materials science, 2-(Cyclohexen-1-yl)ethylurea might be used to develop new materials with specific properties. Its chemical structure could be key in forming polymers or other advanced materials that require particular characteristics such as flexibility, strength, or chemical resistance.
Organic Synthesis
The compound is likely to be used in organic synthesis as an intermediate. Its reactivity with various agents can lead to the formation of complex organic molecules. It might be involved in reactions like Michael addition or Diels-Alder reactions, which are fundamental in constructing cyclic and acyclic compounds .
Industrial Applications
2-(Cyclohexen-1-yl)ethylurea: could have applications in industrial processes, particularly in the synthesis of chemicals that require specific cyclic structures. Its involvement in catalytic processes or as a precursor to more complex compounds could be of industrial significance.
Environmental Applications
There is potential for this compound to be used in environmental applications, possibly in the degradation of pollutants or in the synthesis of environmentally friendly materials. Its chemical properties might allow it to interact with contaminants, leading to their breakdown or transformation into less harmful substances.
Safety and Hazards
The safety data sheet for a related compound, 2-Cyclohexen-1-one, indicates that it is flammable and toxic if swallowed . It is fatal in contact with skin or if inhaled . It is advised to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing .
properties
IUPAC Name |
2-(cyclohexen-1-yl)ethylurea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c10-9(12)11-7-6-8-4-2-1-3-5-8/h4H,1-3,5-7H2,(H3,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVRXEHITALYOTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Cyclohex-1-en-1-yl)ethyl]urea | |
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